7-[(2E)-but-2-en-1-yl]-3-methyl-8-{(2Z)-2-[(3E)-4-phenylbut-3-en-2-ylidene]hydrazinyl}-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 7-[(E)-but-2-enyl]-3-methyl-8-[(2Z)-2-[(E)-4-phenylbut-3-en-2-ylidene]hydrazinyl]purine-2,6-dione
• InChI: InChI=1S/C20H22N6O2/c1-4-5-13-26-16-17(25(3)20(28)22-18(16)27)21-19(26)24-23-14(2)11-12-15-9-7-6-8-10-15/h4-12H,13H2,1-3H3,(H,21,24)(H,22,27,28)/b5-4+,12-11+,23-14-
• InChI Key: QBBJLXFCMFSSPU-CMSLZLKTSA-N
• Isomeric SMILES: C/C=C/CN1C2=C(N=C1N/N=C(/C)\C=C\C3=CC=CC=C3)N(C(=O)NC2=O)C
• Canonical SMILES: CC=CCN1C2=C(N=C1NN=C(C)C=CC3=CC=CC=C3)N(C(=O)NC2=O)C

Description

“7-[(2E)-but-2-en-1-yl]-3-methyl-8-{(2Z)-2-[(3E)-4-phenylbut-3-en-2-ylidene]hydrazinyl}-3,7-dihydro-1H-purine-2,6-dione” is a complex organic compound that belongs to the class of purine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “7-[(2E)-but-2-en-1-yl]-3-methyl-8-{(2Z)-2-[(3E)-4-phenylbut-3-en-2-ylidene]hydrazinyl}-3,7-dihydro-1H-purine-2,6-dione” typically involves multi-step organic reactions. The starting materials are usually commercially available or can be synthesized through known procedures. The key steps might include:

• Formation of the purine core.
• Introduction of the but-2-en-1-yl and phenylbut-3-en-2-ylidene groups.
• Final assembly of the compound under specific reaction conditions such as temperature, solvent, and catalysts.

Industrial Production Methods

Industrial production of such complex compounds often involves optimization of the synthetic route to maximize yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

“7-[(2E)-but-2-en-1-yl]-3-methyl-8-{(2Z)-2-[(3E)-4-phenylbut-3-en-2-ylidene]hydrazinyl}-3,7-dihydro-1H-purine-2,6-dione” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: Various substituents can be introduced or replaced on the purine core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are crucial for the success of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, making it a valuable intermediate in organic synthesis.

Biology

In biological research, purine derivatives are often studied for their potential as enzyme inhibitors, signaling molecules, and therapeutic agents. This compound might exhibit similar properties, making it a subject of interest in drug discovery and development.

Medicine

The compound’s potential medicinal applications could include its use as an antiviral, anticancer, or anti-inflammatory agent. Detailed studies are required to determine its efficacy and safety in these roles.

Industry

In the industrial sector, such compounds can be used in the development of new materials, catalysts, and other chemical products. Their unique properties make them valuable in various industrial applications.

Mechanism of Action

The mechanism of action of “7-[(2E)-but-2-en-1-yl]-3-methyl-8-{(2Z)-2-[(3E)-4-phenylbut-3-en-2-ylidene]hydrazinyl}-3,7-dihydro-1H-purine-2,6-dione” would depend on its specific interactions with molecular targets. These might include binding to enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed mechanistic studies are required to elucidate these interactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other purine derivatives with different substituents. Examples include:

• 7-methyl-3,7-dihydro-1H-purine-2,6-dione
• 8-phenyl-3,7-dihydro-1H-purine-2,6-dione

Uniqueness

The uniqueness of “7-[(2E)-but-2-en-1-yl]-3-methyl-8-{(2Z)-2-[(3E)-4-phenylbut-3-en-2-ylidene]hydrazinyl}-3,7-dihydro-1H-purine-2,6-dione” lies in its specific substituents and the resulting biological and chemical properties. These unique features might confer specific advantages in its applications compared to other similar compounds.